1-[2-(4-Fluorophenyl)ethenyl]-3,5-dimethoxybenzene

• CAS RN: 688348-46-1
• Molecular Formula: C16H15FO2
• Molecular Weight: 258.29 g/mol
• IUPAC Name: 1-[2-(4-fluorophenyl)ethenyl]-3,5-dimethoxybenzene
• InChI: InChI=1S/C16H15FO2/c1-18-15-9-13(10-16(11-15)19-2)4-3-12-5-7-14(17)8-6-12/h3-11H,1-2H3
• InChI Key: BXIQOACOSDGVBH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C=CC2=CC=C(C=C2)F)OC

Description

1-[2-(4-Fluorophenyl)ethenyl]-3,5-dimethoxybenzene is a useful research compound. Its molecular formula is C16H15FO2 and its molecular weight is 258.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (3,5-dimethoxybenzyl)triphenylphosphonium bromide (300 mg, 0.6 mM), 4-fluorobenzaldehyde (133 mg, 1.07 mM), catalytic amounts of 18 crown-6 in DCM was added 1.5 mL of 50% solution of NaOH. The reaction was stirred for 5 h and water was added. The water phase was extracted with ethyl acetate and the organic phase was combined. The crude product was purified through flash chromatography eluting with hexanes/ethyl acetate (98:2).